Cas no 57495-14-4 (Benzeneacetic acid,3-benzoyl-a-methyl-, sodium salt (1:1))
57495-14-4 structure
Product Name:Benzeneacetic acid,3-benzoyl-a-methyl-, sodium salt (1:1)
CAS No:57495-14-4
MF:C16H13NaO3
MW:276.262395620346
CID:372021
PubChem ID:23684815
Update Time:2025-04-19
Benzeneacetic acid,3-benzoyl-a-methyl-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,3-benzoyl-a-methyl-, sodium salt (1:1)
- sodium 2-(3-benzoylphenyl)propionate
- sodium,2-(3-benzoylphenyl)propanoate
- 19583 RP sodium
- 19583RP-Na
- 2-(3-Benzoylphenyl)propionate sodium
- 3-Benzoyl-alpha-methyl-benzeneacetic acid sodium salt
- Benzeneacetic acid, 3-benzoyl-alpha-methyl-, sodium salt
- Ketoprofen sodium
- Sodium ketoprofen
- EINECS 260-770-0
- 2-(3-benzoylphenyl)propionic acid sodium salt
- SCHEMBL3042541
- KETOPROFEN SODIUM [WHO-DD]
- DTXSID00973028
- BDBM50224291
- sodium;2-(3-benzoylphenyl)propanoate
- Benzeneacetic acid, 3-benzoyl-.alpha.-methyl-, sodium salt
- CHEMBL341922
- 5R10M39KS7
- OAPDLBHLMVYMCW-UHFFFAOYSA-M
- Q27262762
- 57495-14-4
- Diractin
- sodium 3-benzoyl-alpha-methyl-phenylacetate
- SODIUM 2-(3-BENZOYLPHENYL)PROPANOATE
- UNII-5R10M39KS7
- D08103
- NS00086381
- Ketoprofen Sodium Salt
- BENZENEACETIC ACID, 3-BENZOYL-.ALPHA.-METHYL-, SODIUM SALT (1:1)
-
- Inchi: 1S/C16H14O3.Na/c1-11(16(18)19)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12;/h2-11H,1H3,(H,18,19);/q;+1/p-1
- InChI Key: OAPDLBHLMVYMCW-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C(C(C)C1C=CC=C(C(C2C=CC=CC=2)=O)C=1)=O
Computed Properties
- Exact Mass: 276.07629
- Monoisotopic Mass: 276.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.2A^2
Experimental Properties
- Melting Point: 184 °C
- Boiling Point: 431.3°Cat760mmHg
- Flash Point: 228.8°C
- PSA: 57.2
Benzeneacetic acid,3-benzoyl-a-methyl-, sodium salt (1:1) Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
57495-14-4 (Benzeneacetic acid,3-benzoyl-a-methyl-, sodium salt (1:1)) Related Products
- 1219805-29-4(Ketoprofen-d)
- 22161-81-5(S-(+)-Ketoprofen)
- 22410-97-5(4-benzoyl-a-methyl-Benzeneacetic acid,)
- 159490-55-8(Ketoprofen-d)
- 22071-15-4(Ketoprofen)
- 56105-81-8((R)-(-)-Ketoprofen)
- 107257-20-5(rac-4’-Methyl Ketoprofen)
- 22161-86-0(ketoprofene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent